2-Amino-4,4,4-trifluorobutyric acid
Overview
Description
2-Amino-4,4,4-trifluorobutyric acid is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff . It is also known as 3-Trifluoromethylalanine and is used in laboratory chemicals .
Synthesis Analysis
The synthesis of 2-Amino-4,4,4-trifluorobutyric acid involves a method specifically developed for large-scale preparation of the target (S)-N-Fmoc-2-amino-4,4,4-trifluorobutyric acid . The method employs a recyclable chiral auxiliary to form the corresponding Ni (II) complex with glycine Schiff base, which is alkylated with CF3-CH2-I under basic conditions . The resultant alkylated Ni (II) complex is disassembled to reclaim the chiral auxiliary and 2-amino-4,4,4-trifluorobutanoic acid, which is in situ converted to the N-Fmoc derivative .Molecular Structure Analysis
The molecular weight of 2-Amino-4,4,4-trifluorobutyric acid is 157.09 . The molecular formula is C4H6F3NO2 .Physical And Chemical Properties Analysis
2-Amino-4,4,4-trifluorobutyric acid is a solid-powder at ambient temperature . It has a boiling point of 260-265 (dec.) .Scientific Research Applications
Drug Design and Bioisostere Development
Enantiomerically pure derivatives of 2-amino-4,4,4-trifluorobutanoic acid are in high demand as bioisosteres of the leucine moiety in drug design. Researchers explore its incorporation into peptide-based drugs due to its structural similarity to leucine. By mimicking the three-dimensional structure of protein receptors, these derivatives enhance drug specificity and binding affinity .
Fluorinated Amino Acid Research
The strategic substitution of hydrogen with fluorine in drug molecules improves metabolic stability. 2-Amino-4,4,4-trifluorobutyric acid, with its trifluoromethyl group, contributes to this stability. Researchers investigate its impact on pharmacokinetics and bioactivity, aiming to fine-tune drug properties .
Organic Synthesis
As an important raw material and intermediate, 2-amino-4,4,4-trifluorobutyric acid plays a crucial role in organic synthesis. Chemists utilize it to create more complex molecules, such as pharmaceuticals, agrochemicals, and dyestuffs .
Chiral Synthesis and Asymmetric Reactions
The method for large-scale preparation of (S)-N-Fmoc-2-amino-4,4,4-trifluorobutanoic acid involves asymmetric synthesis. A recyclable chiral auxiliary forms a Ni(II) complex, which is alkylated under basic conditions. This process yields enantiomerically pure derivatives for use in chiral synthesis .
Safety and Hazards
Future Directions
Enantiomerically pure derivatives of 2-amino-4,4,4-trifluorobutanoic acid are in great demand as a bioisostere of leucine moiety in drug design . Large-scale preparation methods have been developed for the target (S)-N-Fmoc-2-amino-4,4,4-trifluorobutanoic acid , indicating potential future directions in pharmaceutical applications.
Mechanism of Action
Target of Action
2-Amino-4,4,4-trifluorobutyric acid, also known as 2-amino-4,4,4-trifluorobutanoic acid, is an alanine derivative . It is in great demand as a bioisostere of the leucine moiety in drug design
Mode of Action
It is known that amino acids and their derivatives can influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage .
Pharmacokinetics
It is known that the strategic substitution of hydrogen with fluorine in drug molecules can increase their metabolic stability , which could potentially impact the bioavailability of 2-Amino-4,4,4-trifluorobutyric acid.
Result of Action
As an amino acid derivative, it may influence various physiological activities .
Action Environment
It is known that the compound should be stored under recommended conditions to maintain its stability .
properties
IUPAC Name |
2-amino-4,4,4-trifluorobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6F3NO2/c5-4(6,7)1-2(8)3(9)10/h2H,1,8H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQPCXCOPDSEKQT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)O)N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20936130 |
Source
|
| Record name | 2-Amino-4,4,4-trifluorobutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20936130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4,4,4-trifluorobutyric acid | |
CAS RN |
15959-93-0 |
Source
|
| Record name | 2-Amino-4,4,4-trifluorobutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20936130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-4,4,4-trifluorobutyric acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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